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Introduction
2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt, commonly known as

ABTS, is a water-soluble chemical compound widely utilized in various biochemical assays.[1]

Its ability to form a stable, colored radical cation makes it an invaluable tool for the

quantification of antioxidant capacity and as a sensitive chromogenic substrate in enzyme-

linked immunosorbent assays (ELISA). This technical guide provides an in-depth overview of

the chemical structure, properties, and key applications of ABTS diammonium salt, complete

with experimental protocols and visual diagrams to support its practical implementation in a

laboratory setting.

Chemical Structure and Physicochemical Properties
ABTS diammonium salt is a complex organic molecule with a heterocyclic structure. The key

features of its chemical identity and physical characteristics are summarized in the tables

below.
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Table 1: Chemical Identification of ABTS Diammonium
Salt

Property Value

Chemical Name
2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic

acid) diammonium salt

CAS Number 30931-67-0[2]

Molecular Formula C₁₈H₂₄N₆O₆S₄[2]

Molecular Weight 548.68 g/mol [2]

Table 2: Physicochemical Properties of ABTS
Diammonium Salt

Property Value

Appearance Light green powder[2]

Solubility Soluble in water

Standard Redox Potential (E°' of ABTS/ABTS•⁺) 0.68 V vs. SHE

Table 3: Spectroscopic Properties of ABTS
Form

λmax (Maximum
Absorbance)

Molar Absorptivity
(ε)

Appearance of
Solution

Reduced ABTS 340 nm Not specified Colorless

Oxidized ABTS

Radical Cation

(ABTS•⁺)

405-420 nm, 650 nm,

734 nm, 820 nm[3]

3.6 x 10⁴ M⁻¹cm⁻¹ at

420 nm
Blue-green[3]

Core Applications
The unique redox properties of ABTS make it a versatile reagent in two primary areas of

biochemical research: antioxidant capacity assays and ELISAs.
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Antioxidant Capacity Assays: The TEAC Method
The Trolox Equivalent Antioxidant Capacity (TEAC) assay is a widely used method to

determine the total antioxidant capacity of a sample. This assay is based on the ability of

antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•⁺), a blue-green

chromophore. The reduction of ABTS•⁺ by an antioxidant to its colorless form is monitored

spectrophotometrically, and the antioxidant capacity of the sample is expressed as Trolox

equivalents.

Preparation of ABTS•⁺ Stock Solution:

Prepare a 7 mM aqueous solution of ABTS diammonium salt.

Prepare a 2.45 mM aqueous solution of potassium persulfate.

Mix the two solutions in equal volumes.

Allow the mixture to stand in the dark at room temperature for 12-16 hours. This will result

in the formation of the ABTS radical cation.

Preparation of ABTS•⁺ Working Solution:

Before use, dilute the ABTS•⁺ stock solution with a suitable buffer (e.g., phosphate-

buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

Assay Procedure:

Add a small volume of the antioxidant sample (or Trolox standard) to the ABTS•⁺ working

solution.

Mix thoroughly.

Measure the decrease in absorbance at 734 nm over a specific time period (e.g., 6

minutes).

Calculation:

Calculate the percentage inhibition of the absorbance.
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Compare the results to a standard curve prepared with Trolox to determine the TEAC

value.
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Assay Execution Data Analysis
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at 734 nm Calculate % Inhibition Generate Trolox

Standard Curve Determine TEAC Value

Click to download full resolution via product page

Caption: Workflow for the Trolox Equivalent Antioxidant Capacity (TEAC) assay.

Enzyme-Linked Immunosorbent Assay (ELISA)
In ELISAs, ABTS serves as a chromogenic substrate for horseradish peroxidase (HRP), an

enzyme commonly conjugated to secondary antibodies.[4] In the presence of hydrogen

peroxide, HRP catalyzes the oxidation of ABTS, resulting in the formation of a soluble, green-

colored end product.[5] The intensity of the color is proportional to the amount of HRP present,

and therefore to the amount of the target analyte.

Plate Coating: Coat a 96-well microplate with a capture antibody specific for the target

antigen. Incubate and then wash.

Blocking: Block the remaining protein-binding sites in the wells to prevent non-specific

binding. Wash the plate.
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Sample Incubation: Add the samples (and standards) to the wells. The antigen in the sample

will bind to the capture antibody. Incubate and then wash.

Detection Antibody Incubation: Add a biotinylated detection antibody that binds to a different

epitope on the antigen. Incubate and then wash.

Enzyme Conjugate Incubation: Add streptavidin-HRP, which will bind to the biotinylated

detection antibody. Incubate and then wash thoroughly.

Substrate Reaction:

Prepare the ABTS substrate solution. A common formulation consists of a buffer (e.g., 0.1

M citrate-phosphate buffer, pH 4.0), ABTS, and hydrogen peroxide. A ready-to-use

solution often contains 0.3 g/L ABTS and 0.01% H₂O₂.

Add 100 µL of the ABTS substrate solution to each well.

Incubate at room temperature, protected from light, for 15-30 minutes, or until sufficient

color development is observed.

Measurement:

Measure the absorbance at 405 nm using a microplate reader.

The reaction can be stopped by adding a stop solution (e.g., 1% SDS) if an endpoint

reading is desired.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1221041?utm_src=pdf-body
https://www.benchchem.com/product/b1221041?utm_src=pdf-body
https://www.benchchem.com/product/b1221041?utm_src=pdf-body
https://www.benchchem.com/product/b1221041?utm_src=pdf-body
https://www.mybiosource.com/substrate/abts-peroxidase-substrate/412102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ELISA Well

Chromogenic Reaction

Target Antigen

Detection Antibody-Biotin

binds

Capture Antibody

binds

Streptavidin-HRP

binds

HRP

ABTS•⁺ (green)

catalyzes oxidation

2H₂O

H₂O₂

provides

ABTS (colorless)

substrate

Click to download full resolution via product page

Caption: HRP-catalyzed oxidation of ABTS in a sandwich ELISA.

Conclusion
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ABTS diammonium salt is a robust and versatile reagent that plays a critical role in modern

biochemical and diagnostic assays. Its well-characterized chemical and physical properties,

particularly its redox behavior and the distinct spectral signature of its radical cation, enable

sensitive and reliable measurements of antioxidant capacity and analyte detection in ELISAs.

The detailed protocols and diagrams provided in this guide are intended to facilitate the

effective application of ABTS in research and development settings, empowering scientists to

achieve accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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